Cas no 2228787-06-0 (tert-butyl N-2-(2-amino-1-fluoroethyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-2-(2-amino-1-fluoroethyl)-4-fluorophenylcarbamate
• CAS No: 2228787-06-0
• MF: C₁₃H₁₈F₂N₂O₂
• MW: 272.291030406952
• CID: 5810781
• PubChem ID: 165623756
• Update Time: 2025-05-25

tert-butyl N-2-(2-amino-1-fluoroethyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-amino-1-fluoroethyl)-4-fluorophenylcarbamate
• tert-butyl N-[2-(2-amino-1-fluoroethyl)-4-fluorophenyl]carbamate
• EN300-1891166
• 2228787-06-0

• Inchi： 1S/C13H18F2N2O2/c1-13(2,3)19-12(18)17-11-5-4-8(14)6-9(11)10(15)7-16/h4-6,10H,7,16H2,1-3H3,(H,17,18)
• InChI Key： LFLXIINDJKNTRG-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=C(C=CC=1NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 272.13363415g/mol
• Monoisotopic Mass: 272.13363415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(2-amino-1-fluoroethyl)-4-fluorophenylcarbamate

Comprehensive Overview of tert-butyl N-2-(2-amino-1-fluoroethyl)-4-fluorophenylcarbamate (CAS No. 2228787-06-0)

The compound tert-butyl N-2-(2-amino-1-fluoroethyl)-4-fluorophenylcarbamate (CAS No. 2228787-06-0) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring both fluoroethyl and fluorophenyl moieties, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with neurological and metabolic disorders.

One of the key features of tert-butyl N-2-(2-amino-1-fluoroethyl)-4-fluorophenylcarbamate is its carbamate functional group, which is known for its stability and versatility in medicinal chemistry. The presence of fluorine atoms enhances the compound's bioavailability and metabolic stability, addressing common challenges in drug development. Recent studies have highlighted the role of fluorinated compounds in improving the efficacy of therapeutics, making this molecule a subject of growing interest in the scientific community.

In the context of current trends, tert-butyl N-2-(2-amino-1-fluoroethyl)-4-fluorophenylcarbamate aligns with the demand for fluorinated building blocks in organic synthesis. Fluorination is a hot topic in pharmaceutical research, as it often leads to enhanced binding affinity and selectivity. This compound's amino-fluoroethyl segment is particularly noteworthy, as it mimics natural substrates in enzymatic reactions, opening doors for innovative therapeutic approaches.

From an industrial perspective, the synthesis and scalability of CAS No. 2228787-06-0 are critical considerations. The compound's tert-butyl group provides steric protection, facilitating cleaner reactions and higher yields. This attribute is highly valued in process chemistry, where efficiency and reproducibility are paramount. Moreover, the compound's compatibility with modern green chemistry principles, such as reduced waste and energy-efficient processes, further enhances its appeal.

Another area of interest is the compound's potential role in PET imaging (Positron Emission Tomography). Fluorine-18, a radioactive isotope of fluorine, is widely used in diagnostic imaging. While tert-butyl N-2-(2-amino-1-fluoroethyl)-4-fluorophenylcarbamate itself is not radioactive, its structural analogs could serve as precursors for fluorine-18 labeling, contributing to advancements in medical diagnostics.

In summary, tert-butyl N-2-(2-amino-1-fluoroethyl)-4-fluorophenylcarbamate (CAS No. 2228787-06-0) represents a promising candidate for diverse applications in life sciences. Its combination of fluorine atoms, carbamate linkage, and amino functionality offers a multifaceted toolkit for researchers. As the scientific community continues to explore fluorinated compounds, this molecule is poised to play a pivotal role in the development of next-generation therapeutics and diagnostic tools.